![molecular formula C3H3BF5K B3015041 Potassium;(2,2-difluorocyclopropyl)-trifluoro-boranuide CAS No. 2416056-30-7](/img/structure/B3015041.png)
Potassium;(2,2-difluorocyclopropyl)-trifluoro-boranuide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Potassium (2,2-difluorocyclopropyl)trifluoroborate, also known as potassium [2-(2,2-difluorocyclopropyl)ethyl]trifluoroboranuide, is a chemical compound with the molecular weight of 212.01 . The IUPAC name for this compound is potassium (2-(2,2-difluorocyclopropyl)ethyl)trifluoroborate . It is a powder that is stored at a temperature of 4 degrees Celsius .
Molecular Structure Analysis
The InChI code for Potassium (2,2-difluorocyclopropyl)trifluoroborate is 1S/C5H7BF5.K/c7-5(8)3-4(5)1-2-6(9,10)11;/h4H,1-3H2;/q-1;+1 . This code provides a specific string of characters that represents the molecular structure of the compound.Physical And Chemical Properties Analysis
Potassium (2,2-difluorocyclopropyl)trifluoroborate is a solid substance . It is stored in an inert atmosphere at temperatures between 2-8 degrees Celsius .Scientific Research Applications
- The unique cyclopropyl and trifluoroborate moieties in this compound make it an interesting candidate for catalytic reactions. Researchers have explored its use as a catalyst in organic transformations, such as C–C bond formation, cross-coupling reactions, and asymmetric synthesis .
- By functionalizing this compound, scientists have developed fluorescent probes for cellular imaging. These probes can selectively target specific biomolecules, aiding in disease diagnosis and drug development. Additionally, they have potential applications in medical fluorescence imaging and biological probes .
- Researchers have investigated the incorporation of this compound into nanomaterials. Its unique properties could enhance the performance of materials used in electronics, sensors, and energy storage devices. For instance, it might serve as a building block for novel nanocomposites or nanocarriers .
- The trifluoroborate group can be leveraged for drug delivery systems. Scientists have explored its use in targeted drug delivery, where the compound acts as a carrier for therapeutic agents. This approach minimizes side effects and improves drug efficacy .
- Functionalized boron compounds play a role in environmental cleanup. Researchers have investigated their use as adsorbents for removing heavy metals, organic pollutants, and dyes from contaminated water. The trifluoroborate functionality could enhance adsorption properties .
- The trifluoroborate group’s paramagnetic properties make it suitable for MRI contrast agents. These agents improve image resolution and provide valuable diagnostic information. Researchers are exploring ways to incorporate this compound into MRI probes .
Catalysis and Synthetic Chemistry
Fluorescent Probes and Imaging Agents
Materials Science and Nanotechnology
Medicinal Chemistry and Drug Delivery
Environmental Remediation and Wastewater Treatment
Magnetic Resonance Imaging (MRI) Contrast Agents
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with it are H302, H315, H319, and H335, which indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation respectively . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
potassium;(2,2-difluorocyclopropyl)-trifluoroboranuide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3BF5.K/c5-3(6)1-2(3)4(7,8)9;/h2H,1H2;/q-1;+1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEDUPIJHOLXDPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1CC1(F)F)(F)(F)F.[K+] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3BF5K |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.96 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium;(2,2-difluorocyclopropyl)-trifluoro-boranuide | |
CAS RN |
2416056-30-7 |
Source
|
Record name | potassium (2,2-difluorocyclopropyl)trifluoroboranuide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.